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Compound of Interest

Compound Name: Butyl 2-chloropropanoate

CAS No.: 54819-86-2

Cat. No.: B1266183

Get Quote

Nomenclature, Synthesis, and Chiral Utility in Pharmaceutical Process Chemistry

Executive Summary
Butyl 2-chloropropanoate (IUPAC) is a specialized

-haloester intermediate critical to the synthesis of aryloxyphenoxypropionate herbicides and
chiral pharmaceutical building blocks. Its structural utility lies in the lability of the

-chlorine atom, which serves as a leaving group for nucleophilic substitution (

) reactions, allowing for the introduction of complex ether linkages while retaining or inverting
stereochemistry at the chiral center.

This guide provides a comprehensive technical analysis of the molecule, focusing on its

nomenclature, validated synthetic protocols, reaction kinetics, and analytical characterization.

Nomenclature & Stereochemical Identity
The IUPAC name Butyl 2-chloropropanoate is derived systematically, though the molecule is

frequently encountered in industrial literature under synonymous designations.
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IUPAC Name: Butyl 2-chloropropanoate[1][2][3]

Common Synonyms: Butyl 2-chloropropionate;

-Butyl

-chloropropionate.[3]

CAS Registry Number: 54819-86-2 (Racemic); 79398-16-6 (

-isomer).

Stereochemical Criticality
The C2 carbon is a chiral center. In biological applications (particularly auxinic herbicides), the

stereochemistry is non-trivial. The

-enantiomer is often the bioactive scaffold, whereas the

-enantiomer may be inactive or antagonistic.

-Butyl 2-chloropropanoate: Precursor to active herbicides (e.g., Fluazifop-P-butyl).

-Butyl 2-chloropropanoate: Often removed via kinetic resolution or enantioselective
synthesis.
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Figure 1: Deconstruction of the IUPAC nomenclature mapping to structural features.

Physicochemical Profile
The following data represents the standard physicochemical properties for the racemic mixture.
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Property Value Unit Relevance

Molecular Formula -
Stoichiometry

calculations

Molecular Weight 164.63 g/mol Yield determination

Boiling Point 184.5 ± 8.0 °C (760 mmHg) Distillation parameters

Density 1.0 ± 0.1 g/cm³

Solvent separation

(heavier than water?)

[3][4][5]

Flash Point 74.5 ± 9.1 °C
Safety/Flammability

classification

LogP ~2.4 -
Lipophilicity/Extraction

solvent choice

Physical State Clear Liquid - Handling protocols

Synthetic Methodologies
Two primary routes are employed for synthesis: Fischer Esterification (economical, industrial)

and Acyl Chloride Esterification (high purity, lab-scale).

Method A: Acid-Catalyzed Fischer Esterification (Industrial
Standard)
This method utilizes the equilibrium reaction between 2-chloropropanoic acid and

-butanol.

Reaction:

Protocol 1.0: Validated Batch Synthesis

Charge: In a 500 mL round-bottom flask equipped with a Dean-Stark trap, add 2-

chloropropanoic acid (1.0 eq) and

-butanol (1.2 eq).
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Catalysis: Add concentrated

(1-2 mol%) or

-toluenesulfonic acid (

-TSA).

Reflux: Heat to reflux (~120°C bath temp). The reaction is driven by the azeotropic removal

of water via the Dean-Stark apparatus.

Monitoring: Monitor water collection. Reaction is complete when water evolution ceases

(typically 3-5 hours).

Workup (Critical):

Cool to room temperature.

Wash organic phase with saturated

(2x) to neutralize residual acid (prevents hydrolysis during storage).

Wash with brine (1x).

Dry over anhydrous

.

Purification: Fractional distillation under reduced pressure (vacuum required to prevent

thermal degradation of the

-chloro moiety).

Method B: Acyl Chloride Route (Kinetic Control)
Used when high stereochemical retention is required, as the harsh reflux of Method A can lead

to partial racemization.

Reaction:
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Key Difference: Requires a base scavenger (Triethylamine or Pyridine) to neutralize HCl,

preventing acid-catalyzed side reactions.

Mechanistic Insight
Understanding the mechanism is vital for troubleshooting low yields. The rate-determining step

in the Fischer esterification is the nucleophilic attack of the alcohol on the protonated carbonyl.

Why the

-Chloro matters: The electron-withdrawing chlorine atom at C2 increases the electrophilicity of
the carbonyl carbon, theoretically accelerating the nucleophilic attack compared to
unsubstituted propanoic acid. However, it also destabilizes the developing positive charge in
the transition state, requiring careful thermal control.
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Figure 2: Stepwise mechanistic flow of the acid-catalyzed esterification.

Analytical Validation
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To validate the identity and purity of Butyl 2-chloropropanoate, the following spectral

signatures must be confirmed.

Nuclear Magnetic Resonance (

-NMR)
Solvent:

, 300 MHz

Shift (

ppm)
Multiplicity Integration Assignment

Structural
Insight

4.42
Quartet (

Hz)
1H

Deshielded by Cl

and Carbonyl

4.18 Triplet 2H
Ester linkage

protons

1.70 Doublet 3H

Methyl group

adjacent to chiral

center

1.6 - 1.3 Multiplet 4H Butyl chain

Middle

methylene

groups

0.95 Triplet 3H Terminal End of butyl

chain

Infrared Spectroscopy (FTIR)[3]
1745 - 1755 cm⁻¹: Strong

stretch (Ester).

~1200 cm⁻¹:

stretch.
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Absence of broad -OH: Confirms full conversion of carboxylic acid.

Applications in Drug & Agrochemical Development[4][5]
1. Chiral Pool Synthesis
Butyl 2-chloropropanoate is a "chiral pool" starting material. The chlorine atom is a good

leaving group.

Reaction:

displacement with phenoxide nucleophiles.

Outcome: Inversion of configuration. If you start with

-Butyl 2-chloropropanoate and react with a phenol, you obtain the

-ether, which is the scaffold for "Fop" herbicides (e.g., Fluazifop, Quizalofop).

2. Kinetic Resolution
Lipases (e.g., Candida antarctica Lipase B) can be used to selectively hydrolyze one

enantiomer of racemic butyl 2-chloropropanoate, leaving the other enantiomer intact as the

ester. This is a green chemistry approach to obtaining optically pure intermediates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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